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Compound of Interest

Compound Name: 4,4'-Thiobis(6-tert-butyl-m-cresol)

Cat. No.: B1682629

An In-depth Technical Guide to 4,4'-Thiobis(6-tert-butyl-m-cresol): Synonyms, Trade Names,
and Applications

Abstract

This technical guide provides a comprehensive overview of 4,4'-Thiobis(6-tert-butyl-m-
cresol), a sterically hindered phenolic antioxidant. The guide is intended for researchers,
scientists, and drug development professionals who require a detailed understanding of this
compound's nomenclature, properties, and applications. We will delve into its various
synonyms and trade names, explore its mechanism of action as an antioxidant, and present its
key physicochemical properties. Furthermore, this guide will outline a conceptual experimental
workflow for evaluating its antioxidant efficacy, providing a practical framework for laboratory
investigation.

Introduction to 4,4'-Thiobis(6-tert-butyl-m-cresol)

4,4'-Thiobis(6-tert-butyl-m-cresol) is a non-staining and non-discoloring antioxidant primarily
used in the stabilization of plastics, rubber, and oils. Its chemical structure, characterized by
two sterically hindered phenol groups linked by a sulfur atom, is key to its function. The bulky
tert-butyl groups ortho to the hydroxyl groups enhance its stability and compatibility with various
polymers. This compound's primary role is to inhibit or retard oxidation by scavenging free
radicals, thereby preventing the degradation of materials exposed to heat, light, and oxygen.
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Chemical Identity: Synonyms and Nomenclature

Accurate identification of chemical compounds is critical in research and development. 4,4'-
Thiobis(6-tert-butyl-m-cresol) is known by a variety of names, which can sometimes lead to
confusion. Below is a comprehensive list of its synonyms.

IUPAC Name:
o 4,4'-Thiobis(2-tert-butyl-5-methylphenol)

Common Synonyms:

4,4'-Thiobis(6-tert-butyl-m-cresol)

e 6,6'-Di-tert-butyl-4,4'-thiodi-m-cresol

e 2,2'-Thiobis(4-tert-butyl-6-methylphenol)

e 4,4'-Thiobis(3-methyl-6-tert-butylphenol)

» Bis(4-hydroxy-5-tert-butyl-2-methylphenyl) sulfide
e Phenol, 4,4'-thiobis[2-(1,1-dimethylethyl)-5-methyl-
Chemical Identifiers:

CAS Number: 96-69-5

EC Number: 202-525-2

PubChem CID: 7309

INChl: INChl=1S/C22H3002S/c1-13-9-17(23)15(21(3,4)5)11-19(13)25-20-12-
16(22(6,7)8)18(24)10-14(20)2/h9-12,23-24H,1-8H3

Commercial Landscape: Trade Names

In industrial applications, 4,4'-Thiobis(6-tert-butyl-m-cresol) is marketed under various trade
names. It's important to note that some trade names may refer to formulations where this
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compound is the primary active ingredient.

Antioxidant 44TBMC

Lowinox TBM-6

Santowhite Crystals

Vulkanox TBM

Yoshinox SR

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to its application
in any scientific or industrial context.

Property Value

Molecular Formula C22H3002S

Molar Mass 358.54 g/mol

Appearance White to off-white crystalline powder
Melting Point 160-164 °C

Boiling Point 285 °C at 10 mmHg

- Insoluble in water; Soluble in acetone, ethanol,
Solubility
and toluene

Applications and Mechanism of Action

The primary application of 4,4'-Thiobis(6-tert-butyl-m-cresol) stems from its role as a potent
antioxidant.

» Polymer and Rubber Stabilization: It is widely used in the manufacturing of plastics (e.g.,
polyethylene, polypropylene) and synthetic rubbers to protect them from thermal and
oxidative degradation during processing and end-use.
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» Oil and Lubricant Additive: It is added to industrial oils and lubricants to prevent oxidation,
which can lead to increased viscosity, sludge formation, and corrosion.

» Adhesive and Sealant Formulation: It helps to maintain the stability and performance of
adhesives and sealants over time.

The antioxidant mechanism involves the donation of a hydrogen atom from the phenolic
hydroxyl group to a free radical, effectively neutralizing it and terminating the radical chain
reaction of oxidation. The resulting phenoxy radical is stabilized by the bulky tert-butyl groups,
preventing it from initiating new oxidation chains.

Conceptual Experimental Workflow: Evaluation of
Antioxidant Efficacy

For researchers interested in evaluating the antioxidant properties of 4,4'-Thiobis(6-tert-butyl-
m-cresol) or similar compounds, the following conceptual workflow can be adapted.

Objective: To quantify the radical scavenging activity of 4,4'-Thiobis(6-tert-butyl-m-cresol)
using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Methodology:
e Preparation of Stock Solutions:

o Prepare a stock solution of 4,4'-Thiobis(6-tert-butyl-m-cresol) in a suitable solvent (e.g.,
ethanol or methanol) at a concentration of 1 mg/mL.

o Prepare a stock solution of DPPH in the same solvent at a concentration of 0.1 mM.
» Serial Dilutions:

o Create a series of dilutions of the antioxidant stock solution to obtain a range of
concentrations (e.g., 10, 25, 50, 100, 250 pg/mL).

e Assay Procedure:

o In a 96-well microplate, add a fixed volume of the DPPH solution to each well.
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o Add an equal volume of the different concentrations of the antioxidant solution to the wells.

o Include a control group with the solvent instead of the antioxidant solution.

o Incubate the plate in the dark at room temperature for 30 minutes.

o Data Acquisition:

o Measure the absorbance of each well at 517 nm using a microplate reader.

o Data Analysis:

o Calculate the percentage of DPPH scavenging activity for each concentration using the
formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

o Plot the percentage of scavenging activity against the antioxidant concentration to
determine the IC50 value (the concentration required to scavenge 50% of the DPPH
radicals).

Diagram of Experimental Workflow:
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Caption: Conceptual workflow for evaluating antioxidant efficacy using the DPPH assay.
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Chemical Structure

Caption: Chemical structure of 4,4'-Thiobis(6-tert-butyl-m-cresol).

Conclusion

4,4'-Thiobis(6-tert-butyl-m-cresol) is a commercially significant antioxidant with a well-
defined role in industrial applications. A thorough understanding of its synonyms, trade names,
and physicochemical properties is essential for its proper use in research and manufacturing.
The conceptual workflow provided offers a starting point for researchers to investigate its
antioxidant capabilities further. As with any chemical compound, it is crucial to consult the
safety data sheet (SDS) before handling and to follow appropriate safety protocols.

¢ To cite this document: BenchChem. [4,4'-Thiobis(6-tert-butyl-m-cresol) synonyms and trade
names]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1682629#4-4-thiobis-6-tert-butyl-m-cresol-synonyms-
and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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